(Cyclooctylmethyl)(methyl)amine
Overview
Description
(Cyclooctylmethyl)(methyl)amine is a chemical compound with the CAS Number: 60168-07-2 . It has a molecular weight of 155.28 . The compound is in liquid form .
Synthesis Analysis
The synthesis of amines like (Cyclooctylmethyl)(methyl)amine can involve various methods such as the reduction of nitriles or amides and nitro compounds, S N 2 reactions of alkyl halides with ammonia and other amines, and nucleophilic attack by an azide ion on an alkyl halide followed by reduction of the azide .Molecular Structure Analysis
The molecular structure of amines can be analyzed using spectroscopic methods. For instance, the N−H bonds of primary and secondary amines can be identified in the infrared spectrum . The hydrogens attached to an amine show up 0.5-5.0 ppm in 1 H NMR spectra .Chemical Reactions Analysis
Amines, including (Cyclooctylmethyl)(methyl)amine, can undergo various chemical reactions. For example, 4º-ammonium salts can undergo Hofmann eliminations .Scientific Research Applications
Organic Synthesis
(Cyclooctylmethyl)(methyl)amine: is a valuable building block in organic synthesis. Its structure allows for the introduction of the cyclooctyl group into various molecules, which can significantly alter their chemical properties and reactivity. This amine can be used in the synthesis of complex organic compounds, including pharmaceuticals and agrochemicals, through various functionalization reactions .
Medicinal Chemistry
In medicinal chemistry, (Cyclooctylmethyl)(methyl)amine serves as a precursor for the development of bioactive molecules. It can be incorporated into drug molecules to improve their pharmacokinetic properties or to create novel receptor ligands and enzyme inhibitors. The amine’s structural features may also contribute to the development of anticancer agents .
Materials Science
This compound finds extensive application in materials science due to its ability to form polymers, catalysts, sensors, and nanomaterials. Its unique electronic and optical properties make it suitable for use in organic electronics, photovoltaics, and biomaterials. The incorporation of (Cyclooctylmethyl)(methyl)amine into materials can enhance their performance and functionality .
Catalysis
(Cyclooctylmethyl)(methyl)amine: can act as a ligand in catalytic systems, particularly in transition metal-catalyzed reactions. Its presence can influence the selectivity and efficiency of catalytic processes, which are crucial in the production of fine chemicals and pharmaceuticals .
Environmental Remediation
Amines, including (Cyclooctylmethyl)(methyl)amine , are being explored for their potential in environmental remediation. They can be used in carbon capture technologies to reduce greenhouse gas emissions and in the synthesis of materials that degrade environmental pollutants .
Renewable Energy
The compound’s properties are beneficial in the field of renewable energy. It can be involved in the synthesis of materials for energy storage systems, such as batteries and supercapacitors, and in the development of green chemicals that support sustainable energy solutions .
Chemical Analysis
(Cyclooctylmethyl)(methyl)amine: can be used as a reagent in chemical analysis to modify the properties of analytes, enhancing their detection and quantification. It can also serve as a standard in calibrating instruments for precise measurements .
Pharmaceutical Formulations
Lastly, this amine can be utilized in pharmaceutical formulations to modify drug release profiles. It can be part of the excipients that control the solubility and stability of the active pharmaceutical ingredients, ensuring the desired therapeutic effect .
Safety and Hazards
Mechanism of Action
Target of Action
(Cyclooctylmethyl)(methyl)amine is a type of amine compound . . Amines are known to interact with a variety of biological targets, including enzymes and receptors, and play crucial roles in numerous biological processes .
Mode of Action
For instance, they can act as ligands, binding to specific receptors or enzymes, and modulate their activity . They can also undergo various chemical reactions, such as alkylation, to modify other molecules .
Biochemical Pathways
For example, they play a key role in the synthesis of proteins, nucleic acids, and other biomolecules . They are also involved in the regulation of cell growth and proliferation .
Pharmacokinetics
Amines in general are known to have diverse adme properties depending on their structure and the presence of functional groups . These properties can significantly impact the bioavailability of the compound, determining how much of the administered dose reaches the target site in the body .
Result of Action
Amines can have a wide range of effects at the molecular and cellular level, depending on their specific targets and mode of action .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other chemicals can affect the stability of the compound, its ability to reach its target, and its interactions with its target . .
properties
IUPAC Name |
1-cyclooctyl-N-methylmethanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H21N/c1-11-9-10-7-5-3-2-4-6-8-10/h10-11H,2-9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VKUSPJXTNFZNKV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC1CCCCCCC1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H21N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101306567 | |
Record name | N-Methylcyclooctanemethanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101306567 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
155.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(Cyclooctylmethyl)(methyl)amine | |
CAS RN |
60168-07-2 | |
Record name | N-Methylcyclooctanemethanamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=60168-07-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-Methylcyclooctanemethanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101306567 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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